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Cat. No.: B12389752 Get Quote

A Note on "Mbl-IN-1": The specific inhibitor "Mbl-IN-1" is not found in the current scientific

literature. The abbreviation "MBL" can refer to two distinct enzyme targets: Metallo-β-

Lactamase (MBL), a critical enzyme in antibiotic resistance, and Mucosa-associated Lymphoid

Tissue Lymphoma Translocation protein 1 (MALT1), a key regulator in lymphocyte signaling.

This document provides detailed in vitro assay protocols for inhibitors of both potential targets.

Part 1: Metallo-β-Lactamase (MBL) Inhibitor In Vitro
Assays
Metallo-β-lactamases (MBLs) are zinc-dependent enzymes produced by bacteria that

inactivate a broad range of β-lactam antibiotics, including carbapenems, posing a significant

threat to public health.[1][2] The development of MBL inhibitors is a crucial strategy to restore

the efficacy of these antibiotics.[1]

Signaling Pathway and Mechanism of Action
MBLs hydrolyze the amide bond in the β-lactam ring of antibiotics, rendering them ineffective.

The catalytic mechanism is dependent on one or two zinc ions in the active site that coordinate

a water molecule, which then acts as a nucleophile to attack the β-lactam ring.[3] MBL

inhibitors typically work by chelating these essential zinc ions or by binding to the active site to

prevent substrate access.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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